Cas no 262588-43-2 (4-methoxy-6-(trifluoromethyl)quinoline)

4-Methoxy-6-(trifluoromethyl)quinoline is a fluorinated quinoline derivative characterized by its methoxy and trifluoromethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy substituent can influence electronic properties and binding interactions. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s well-defined reactivity profile allows for selective modifications, facilitating its use in targeted molecular design. High purity and consistent synthesis protocols ensure reliability for research applications.

4-methoxy-6-(trifluoromethyl)quinoline structure

262588-43-2 structure

Product Name:4-methoxy-6-(trifluoromethyl)quinoline

CAS No:262588-43-2

MF:C₁₁H₈F₃NO

MW:227.18253326416

MDL:MFCD08059407

CID:1430313

PubChem ID:22461127

Update Time:2025-05-21

4-methoxy-6-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 4-methoxy-6-(trifluoromethyl)quinoline
- SCHEMBL6590113
- A919257
- 262588-43-2
- 4-Methoxy-6-trifluoromethylquinoline
- MFCD08059407
- CS-0200231
- AR3722
- SB68714
- DTXSID20625779
- MDL： MFCD08059407
- Inchi： 1S/C11H8F3NO/c1-16-10-4-5-15-9-3-2-7(6-8(9)10)11(12,13)14/h2-6H,1H3
- InChI Key： RHIZHCSFONKDHG-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C(=C(C=CN=2)OC)C=1)(F)F

Computed Properties

Exact Mass: 227.05579836g/mol
Monoisotopic Mass: 227.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 22.1Å²

4-methoxy-6-(trifluoromethyl)quinoline Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：2-8 °C

4-methoxy-6-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM223467-1g	4-Methoxy-6-(trifluoromethyl)quinoline	262588-43-2	95%	1g	$176	2024-07-28
Chemenu	CM223467-5g	4-Methoxy-6-(trifluoromethyl)quinoline	262588-43-2	95%	5g	$569	2021-08-04
abcr	AB308272-5 g	4-Methoxy-6-(trifluoromethyl)quinoline, 95%; .	262588-43-2	95%	5g	€598.50	2023-04-26
AstaTech	AR3722-1/G	4-METHOXY-6-(TRIFLUOROMETHYL)QUINOLINE	262588-43-2	95%	1g	$161	2023-09-15
AstaTech	AR3722-5/G	4-METHOXY-6-(TRIFLUOROMETHYL)QUINOLINE	262588-43-2	95%	5g	$642	2023-09-15
abcr	AB308272-5g	4-Methoxy-6-(trifluoromethyl)quinoline, 95%; .	262588-43-2	95%	5g	€598.50	2025-03-19
Ambeed	A497476-1g	4-Methoxy-6-(trifluoromethyl)quinoline	262588-43-2	95%	1g	$159.0	2024-04-20

4-methoxy-6-(trifluoromethyl)quinoline Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
3. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

Related Categories

Additional information on 4-methoxy-6-(trifluoromethyl)quinoline

Comprehensive Overview of 4-Methoxy-6-(trifluoromethyl)quinoline (CAS No. 262588-43-2): Properties, Applications, and Industry Insights

4-Methoxy-6-(trifluoromethyl)quinoline (CAS No. 262588-43-2) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's trifluoromethyl group and methoxy substituent contribute to its enhanced bioactivity and metabolic stability, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 4-methoxy-6-(trifluoromethyl)quinoline. Techniques such as catalytic C-H functionalization and flow chemistry have been investigated to reduce waste and improve yield. This aligns with the industry's shift toward environmentally friendly processes, a topic frequently searched in academic and industrial forums.

The compound's physicochemical properties—including its solubility, melting point, and stability—have been extensively characterized to facilitate its use in high-throughput screening (HTS) platforms. Its lipophilic nature and electron-withdrawing effects from the trifluoromethyl group make it particularly useful in designing central nervous system (CNS) drugs, a hot topic in neuropharmacology discussions.

From an intellectual property perspective, patents involving CAS No. 262588-43-2 often focus on its incorporation into heterocyclic libraries for combinatorial chemistry. Companies are leveraging its scaffold to develop next-generation small-molecule therapeutics, addressing unmet medical needs in oncology and inflammation—areas with high search volume in biomedical databases.

Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control of 4-methoxy-6-(trifluoromethyl)quinoline. Researchers emphasize the importance of purity thresholds (>98%) for reliable biological assays, a recurring query in chemical procurement discussions. Furthermore, computational modeling (QSAR and molecular docking) has been employed to predict its interactions with biological targets, reflecting the integration of AI-driven drug design in modern workflows.

Market trends indicate rising demand for fluorinated building blocks like 262588-43-2, driven by their prevalence in FDA-approved drugs. Supply chain analysts note increased sourcing inquiries from contract research organizations (CROs) and generic drug manufacturers, underscoring its commercial relevance. Regulatory compliance, particularly REACH and ICH guidelines, is another frequently searched aspect associated with this compound.

In summary, 4-methoxy-6-(trifluoromethyl)quinoline exemplifies the intersection of medicinal chemistry and industrial innovation. Its versatility in structure-activity relationship (SAR) studies and alignment with sustainable synthesis goals position it as a compound of enduring scientific and commercial interest.